Cas no 158001-19-5 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(phenylmethyl)-6-(4-pyridinyl)-)
158001-19-5 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(phenylmethyl)-6-(4-pyridinyl)-
CAS No:158001-19-5
MF:C21H22N6
MW:358.439583301544
CID:1336846
PubChem ID:15838381
Update Time:2025-04-20
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(phenylmethyl)-6-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(phenylmethyl)-6-(4-pyridinyl)-
- SCHEMBL7312284
- 158001-19-5
- 1-(1,1-Dimethylethyl)-3-(phenylmethyl)-6-(4-pyridinyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- DTXSID101122195
-
- Inchi: 1S/C21H22N6/c1-21(2,3)27-20-17(16(26-27)13-14-7-5-4-6-8-14)18(22)24-19(25-20)15-9-11-23-12-10-15/h4-12H,13H2,1-3H3,(H2,22,24,25)
- InChI Key: SVMGBZPGSGFUGH-UHFFFAOYSA-N
- SMILES: N1(C2C(=C(N)N=C(C3C=CN=CC=3)N=2)C(CC2C=CC=CC=2)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 358.19086
- Monoisotopic Mass: 358.19059473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 82.5Ų
Experimental Properties
- PSA: 82.51
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(phenylmethyl)-6-(4-pyridinyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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